Chlorophyll
Overview
Description
Chlorophyll is a green pigment found in the chloroplasts of higher plants and in the cells of photosynthetic microorganisms, which is primarily involved in absorbing light energy for photosynthesis . It is a molecule produced by plants, algae, and cyanobacteria which aids in the conversion of light energy into chemical bonds .
Synthesis Analysis
This compound a fluorescence (ChF) signal analysis has become a widely used and rapid, non-invasive technique to study the photosynthetic process under stress conditions . The Chl biosynthesis pathway in higher plants is complex and is mediated by more than 17 enzymes .Molecular Structure Analysis
The central chemical structure of this compound has a magnesium atom. Also, four nitrogen atoms are found around the magnesium. There is a pyrrole ring structure with four carbons and nitrogen .Chemical Reactions Analysis
This compound fluorescence analysis is a commonly used technique in plant physiology. The sensitivity of PSII activity to abiotic and biotic factors has made this a key technique not only for understanding the photosynthetic mechanisms but also as a broader indicator of how plants respond to environmental change .Physical and Chemical Properties Analysis
This compound is a derivative of porphyrin. The central chemical structure of this compound has a magnesium atom. Also, four nitrogen atoms are found around the magnesium. There is a pyrrole ring structure with four carbons and nitrogen .Scientific Research Applications
1. Chlorophyll Fluorescence in Plant Biology and Earth-System Science
This compound a fluorescence (ChlaF) is pivotal in understanding the biophysics and ecophysiology of photosynthesis, ranging from subcellular to leaf scales. Advances in remote sensing methods have enabled the detection of solar-induced fluorescence (SIF), a variant of ChlaF, across larger scales. This advancement bridges research areas in ecology, ecophysiology, biogeochemistry, agriculture, and forestry, offering insights into photosynthesis and plant health at global scales. However, integrating these advances with existing knowledge in plant physiology requires extensive cross-disciplinary efforts (Porcar‐Castell et al., 2021).
2. Remote Sensing of Terrestrial this compound Content
Remote sensing techniques have been instrumental in mapping global this compound content, a critical environmental variable. Early works by Kondratyev and others laid the foundation for today's operational global this compound content maps, providing insights into terrestrial ecosystems and their health (Dash, Curran, & Foody, 2009).
3. Monitoring this compound-a in Seawater
Monitoring this compound-a, an indicator of water eutrophication and ecological health, is crucial in environmental management. Various methods with distinct advantages and limitations are used for this purpose, suggesting the need for appropriate method selection based on specific monitoring objectives (Zhang, Shi, & Wang, 2020).
4. This compound Fluorescence in Stress Physiology of Plants
This compound fluorescence has emerged as a non-invasive tool to study plant responses to environmental stresses like water, heat, salt, and chilling stress. This technique aids in understanding the intricate relationships between fluorescence kinetics and photosynthesis, contributing significantly to stress physiology research in cereal crops (Sayed, 2003).
5. Methodological and Application Advances in this compound Fluorescence
This compound fluorescence analysis, as a tool in plant physiology and ecophysiology, has evolved to include new methodologies and applications. Its utility in assessing plant status, photosynthetic efficiency, and response to environmental changes has led to the development of diverse instruments and techniques for fluorescence measurement and interpretation (Maxwell & Johnson, 2000; Murchie & Lawson, 2013).
6. Network Analysis in this compound Fluorescence Research
Scientometric analysis of co-author and co-cited reference networks in this compound fluorescence research provides a comprehensive view of the field's evolution, trends, and collaborative networks. This analysis helps new researchers understand the field's landscape and its historical and current research directions (Hu et al., 2020).
Mechanism of Action
Target of Action
Chlorophyll’s primary target is light, specifically sunlight . It is a pigment that gives plants their green color and helps them create their own food through photosynthesis .
Mode of Action
This compound absorbs light, usually sunlight, and the energy absorbed from light is transferred to two kinds of energy-storing molecules . This compound and the complex of proteins it is associated with transfer electrons to molecules like ATP and NADPH, which can hold energy in bonds .
Biochemical Pathways
The this compound biosynthesis pathway in higher plants is complex and is mediated by more than 17 enzymes . The formation of this compound can be subdivided into four parts: synthesis of 5-aminolevulinic acid (ALA), the precursor of this compound and heme; formation of a pyrrole ring porphobilinogen from the condensation reaction of two molecules of ALA and assembly of four pyrroles leading to the synthesis of the first closed tetrapyrrole having inversion of ring D, i.e., uroporphyrinogen III; synthesis of protoporphyrin IX via several decarboxylation and oxygenation reactions, and insertion of Mg to the protoporphyrin IX (PPIX) moiety steering it to the Mg-branch of tetrapyrrole synthesis leading to the formation of this compound .
Pharmacokinetics
This compound and its semi-synthetic mixture of water-soluble sodium copper salts derived from this compound, known as Sodium Copper Chlorophyllin (SCC), have been shown to limit the uptake and bioavailability of certain carcinogens in vivo . A cross-over study in three volunteers that used accelerator mass spectrometry to study the pharmacokinetics of an ultra-low dose of aflatoxin-B1 found a 150-mg dose of either SCC or this compound could decrease absorption of aflatoxin-B1 .
Result of Action
The process of photosynthesis, facilitated by this compound, produces oxygen, which is released by the plant into the air . The energy absorbed from light is used to convert carbon dioxide (absorbed from the air) and water into glucose, a type of sugar . This glucose is then used by the plant to make new leaves and other plant parts .
Action Environment
The action of this compound is influenced by environmental factors such as light. This compound absorbs light, usually sunlight, and the energy absorbed from light is transferred to two kinds of energy-storing molecules . The visible spectrum is the only part of the electromagnetic spectrum that can be seen by the human eye. It includes electromagnetic radiation whose wavelength is between about 400 nm and 700 nm . Red light has the longest wavelength and the least energy, while violet light has the shortest wavelength and the most energy .
Safety and Hazards
Chlorophyll is generally considered to be safe and well-tolerated, although proper safety analyses have not been done. According to case reports, oral use has been associated with green-colored stool and increased skin sensitivity to sun exposure (photosensitivity), and topical use may cause dermatitis .
Future Directions
Biochemical Analysis
Biochemical Properties
Chlorophyll plays a vital role in biochemical reactions, particularly in photosynthesis, where it absorbs light energy and converts it into chemical energy. It interacts with various enzymes and proteins, including those involved in the electron transport chain. The nature of these interactions is primarily driven by the energy transfer from this compound to these biomolecules .
Cellular Effects
This compound has significant effects on various types of cells and cellular processes. It influences cell function by impacting cell signaling pathways, gene expression, and cellular metabolism. Specifically, this compound is essential for photosynthetic cells in plants, where it plays a critical role in capturing light energy and converting it into chemical energy .
Molecular Mechanism
The molecular mechanism of action of this compound is primarily through its role in photosynthesis. It absorbs light energy, which excites its electrons and initiates the process of energy transfer. This energy is then used to drive the synthesis of ATP and NADPH, which are essential for various cellular processes .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. For instance, when light sufficient to drive photosynthesis is applied to a leaf after a period of darkness, there is a transient rise in the level of this compound fluorescence . This indicates the reduction of electron carriers in the thylakoid membrane .
Metabolic Pathways
This compound is involved in several metabolic pathways, particularly photosynthesis. It interacts with various enzymes and cofactors in these pathways. For instance, it plays a crucial role in the light-dependent reactions of photosynthesis, where it absorbs light energy and initiates the process of energy transfer .
Transport and Distribution
Within cells and tissues, this compound is primarily located in the chloroplasts, where it is involved in photosynthesis. It is transported and distributed within these cells through various transporters and binding proteins .
Subcellular Localization
The subcellular localization of this compound is primarily in the chloroplasts, specifically in the thylakoid membranes. Here, it is involved in the light-dependent reactions of photosynthesis. This compound’s activity and function are directly related to its location within these cellular compartments .
Properties
| { "Design of the Synthesis Pathway": "Chlorophyll can be synthesized through the modification of the porphyrin ring of heme. The synthesis pathway involves the addition of a phytol side chain and the removal of the iron atom from the heme molecule. The modified porphyrin ring is then complexed with a magnesium ion to form chlorophyll.", "Starting Materials": [ "Heme", "Phytol", "Magnesium ion" ], "Reaction": [ "1. Heme is modified by the addition of a phytol side chain.", "2. The iron atom is removed from the modified heme molecule.", "3. The modified porphyrin ring is complexed with a magnesium ion to form chlorophyll." ] } | |
CAS No. |
479-61-8 |
Molecular Formula |
C55H73MgN4O5+ |
Molecular Weight |
894.5 g/mol |
IUPAC Name |
magnesium;(3R,21S,22S)-16-ethenyl-11-ethyl-3-methoxycarbonyl-12,17,21,26-tetramethyl-22-[3-oxo-3-[(E,7R,11R)-3,7,11,15-tetramethylhexadec-2-enoxy]propyl]-7,23,24,25-tetrazahexacyclo[18.2.1.15,8.110,13.115,18.02,6]hexacosa-1,4,6,8(26),9,11,13(25),14,16,18(24),19-undecaen-4-olate |
InChI |
InChI=1S/C55H74N4O5.Mg/c1-13-39-35(8)42-28-44-37(10)41(24-25-48(60)64-27-26-34(7)23-17-22-33(6)21-16-20-32(5)19-15-18-31(3)4)52(58-44)50-51(55(62)63-12)54(61)49-38(11)45(59-53(49)50)30-47-40(14-2)36(9)43(57-47)29-46(39)56-42;/h13,26,28-33,37,41,51,58,61H,1,14-25,27H2,2-12H3;/q;+2/p-1/b34-26+,44-28?,46-29?,47-30?,52-50?;/t32-,33-,37+,41+,51-;/m1./s1 |
InChI Key |
BAPACHZCGHDRCQ-VZWGJMBDSA-M |
Isomeric SMILES |
CCC1=C(C2=NC1=CC3=C(C4=C([C@@H](C(=C5[C@H]([C@@H](C(=CC6=NC(=C2)C(=C6C)C=C)N5)C)CCC(=O)OC/C=C(\C)/CCC[C@H](C)CCC[C@H](C)CCCC(C)C)C4=N3)C(=O)OC)[O-])C)C.[Mg+2] |
SMILES |
CCC1=C(C2=NC1=CC3=C(C4=C([N-]3)C(=C5C(C(C(=N5)C=C6C(=C(C(=C2)[N-]6)C=C)C)C)CCC(=O)OCC=C(C)CCCC(C)CCCC(C)CCCC(C)C)C(C4=O)C(=O)OC)C)C.[Mg+2] |
Canonical SMILES |
CCC1=C(C2=NC1=CC3=C(C4=C(C(C(=C5C(C(C(=CC6=NC(=C2)C(=C6C)C=C)N5)C)CCC(=O)OCC=C(C)CCCC(C)CCCC(C)CCCC(C)C)C4=N3)C(=O)OC)[O-])C)C.[Mg+2] |
melting_point |
117 - 120 °C |
| 479-61-8 1406-65-1 |
|
physical_description |
Waxy blue-black solid; [Merck Index] |
Pictograms |
Health Hazard |
Related CAS |
18025-08-6 |
Synonyms |
chlorophyll a chlorophyll a2 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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